Cas no 67130-91-0 (1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene)

1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene structure
67130-91-0 structure
Product Name:1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene
CAS No:67130-91-0
MF:C12H12S3
MW:252.418679237366
CID:501002
PubChem ID:288405
Update Time:2025-04-19

1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene Chemical and Physical Properties

Names and Identifiers

    • 1,3,4,6,7,9-Hexahydro-benzo[1,2-c:3,4-c':5,6-c'']trithiophene
    • 1,3,4,6,7,9-hexahydro-2,5,8-trithiatrindene
    • 4,9,14-trithiatetracyclo[10.3.0.02,6.07,11]pentadeca-1,6,11-triene
    • 67130-91-0
    • FT-0701644
    • 1,3,4,6,7,9-HEXAHYDRO-BENZO[1,2-C:3,4-C:5,6-C]TRITHIOPHENE
    • NSC149603
    • 1,3,4,6,7,9-Hexahydrobenzo[1,2-c:3,4-c':5,6-c'']trithiophene
    • NSC-149603
    • DTXSID40302191
    • Inchi: 1S/C12H12S3/c1-7-8(2-13-1)10-4-15-6-12(10)11-5-14-3-9(7)11/h1-6H2
    • InChI Key: WCFPIYZXBYMKIE-UHFFFAOYSA-N
    • SMILES: S1CC2C3CSCC=3C3CSCC=3C=2C1

Computed Properties

  • Exact Mass: 252.01000
  • Monoisotopic Mass: 252.010112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9
  • XLogP3: 2

Experimental Properties

  • Density: 1.441
  • Boiling Point: 446.1°C at 760 mmHg
  • Flash Point: 243.2°C
  • Refractive Index: 1.779
  • PSA: 75.90000
  • LogP: 3.92700
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD